N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C22H21F3N2O3/c1-4-11-27-17-10-9-14(12-18(17)30-13-21(2,3)20(27)29)26-19(28)15-7-5-6-8-16(15)22(23,24)25/h4-10,12H,1,11,13H2,2-3H3,(H,26,28)
• InChI Key: NYABXQWTLYSNIW-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3C(F)(F)F)N(C1=O)CC=C)C
• Molecular Formula: C22H21F3N2O3
• Molecular Weight: 418.4 g/mol

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C22H21F3N2O3 and its molecular weight is 418.416. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scientific Research Applications of Heterocyclic Compounds

Heterocyclic compounds, especially those with complex structures like N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(trifluoromethyl)benzamide, are of significant interest in medicinal chemistry due to their diverse biological activities.

Antibacterial Agents

Research on analogs of heterocyclic compounds has shown promising antibacterial activity. For instance, the design, synthesis, and QSAR studies of a novel class of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones have demonstrated significant antibacterial effects, especially against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017). These findings suggest that compounds with similar heterocyclic frameworks could potentially be explored for their antibacterial properties.

Nonlinear Optical (NLO) Properties

Heterocyclic compounds with benzimidazole-tethered oxazepine hybrids have been synthesized and evaluated for their NLO properties. Studies indicate that certain compounds exhibit promising NLO behavior, which is valuable for applications in photonics and telecommunications (Almansour et al., 2016). This suggests the potential for exploring the NLO properties of this compound in scientific research.

Synthesis of Benzoxazine Monomers

The synthesis of novel benzoxazine monomers containing allyl groups from related heterocyclic compounds has been reported. These monomers, upon polymerization, form thermosets with excellent thermomechanical properties, suggesting applications in high-performance materials (Agag & Takeichi, 2003). This area of research highlights the versatility of heterocyclic compounds in materials science.

Protein-Tyrosine Kinase (PTK) Inhibitors

The synthesis and activity evaluation of novel 3,4-dihydro-1-benzoxepin-5(2H)-one derivatives as PTK inhibitors have been investigated. Some derivatives were found to be more effective in inhibiting ErbB1 and ErbB2 than others, indicating the potential for the development of new anticancer drugs (Li et al., 2017).